Cas no 26961-91-1 (Cyclopropanecarboxylicacid, 1-[3-chloro-4-(2-methylpropyl)phenyl]-)

• Product Name: Cyclopropanecarboxylicacid, 1-[3-chloro-4-(2-methylpropyl)phenyl]-
• CAS No: 26961-91-1
• MF: C₁₄H₁₇ClO₂
• MW: 252.736583471298
• CID: 268818
• PubChem ID: 33654
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1-[3-chloro-4-(2-methylpropyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-[3-chloro-4-(2-methylpropyl)phenyl]-
• 1-[3-chloro-4-(2-methylpropyl)phenyl]cyclopropane-1-carboxylic acid
• 26961-91-1
• BRN 2273745
• 1-(3-Chloro-4-isobutylphenyl)cyclopropanecarboxylic acid
• TAI 276
• CYCLOPROPANECARBOXYLIC ACID, 1-(3-CHLORO-4-ISOBUTYLPHENYL)-
• Cyclopropanecarboxylic acid, 1-(3-chloro-4-(2-methylpropyl)phenyl)-
• DTXSID30181452

• Inchi： 1S/C14H17ClO2/c1-9(2)7-10-3-4-11(8-12(10)15)14(5-6-14)13(16)17/h3-4,8-9H,5-7H2,1-2H3,(H,16,17)
• InChI Key： BXEAQQJRMLUDOH-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C)C)C=CC(=C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 252.09181
• Monoisotopic Mass: 252.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3